7,7'-Dihydroxy-8,8'-biquinolyl dimethanol solvate

• CAS No.: 829666-58-2
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 8-(7-hydroxyquinolin-8-yl)quinolin-7-ol;methanol
• InChI: InChI=1S/C18H12N2O2.2CH4O/c21-13-7-5-11-3-1-9-19-17(11)15(13)16-14(22)8-6-12-4-2-10-20-18(12)16;2*1-2/h1-10,21-22H;2*2H,1H3
• InChI Key: SIOTTYZBQPBKPR-UHFFFAOYSA-N
• Canonical SMILES: CO.CO.C1=CC2=C(C(=C(C=C2)O)C3=C(C=CC4=C3N=CC=C4)O)N=C1

Description

7,7’-Dihydroxy-8,8’-biquinolyl dimethanol solvate is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound features a biquinolyl core with hydroxyl groups at the 7 and 7’ positions, and it is solvated with dimethanol. The presence of hydroxyl groups and the biquinolyl structure make it an interesting subject for research in organic chemistry and related disciplines.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7,7’-dihydroxy-8,8’-biquinolyl dimethanol solvate typically involves multiple steps, starting from simpler precursors. One common method involves the enzymatic resolution of 7,7’-dihydroxy-8,8’-biquinolyl dipentanoate, followed by conversion to the desired compound. The reaction conditions often include the use of specific enzymes, such as cholesterol esterase, and reagents like t-BuLi (tert-butyllithium) for saponification .

Industrial Production Methods: While detailed industrial production methods for this specific compound are not widely documented, the general approach would involve scaling up the laboratory